3-[(5-Azidopyridine-3-carbonyl)amino]cyclobutane-1-carboxylic acid;hydrochloride

• IUPAC Name: 3-[(5-azidopyridine-3-carbonyl)amino]cyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H11N5O3.ClH/c12-16-15-9-3-7(4-13-5-9)10(17)14-8-1-6(2-8)11(18)19;/h3-6,8H,1-2H2,(H,14,17)(H,18,19);1H
• InChI Key: SMBNJKMKFPQCRH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1NC(=O)C2=CC(=CN=C2)N=[N+]=[N-])C(=O)O.Cl
• Molecular Formula: C11H12ClN5O3
• Molecular Weight: 297.70 g/mol

Description

The compound “3-[(5-Azidopyridine-3-carbonyl)amino]cyclobutane-1-carboxylic acid;hydrochloride” is a complex organic molecule. It contains an azidopyridine group, which is a type of aromatic heterocycle, attached to a cyclobutane ring, which is a type of cycloalkane. The molecule also contains carboxylic acid and amino functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The azidopyridine group would contribute to the compound’s aromaticity, while the cyclobutane ring would provide some degree of strain due to its small ring size.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or amide formation. The azide group is also known to be quite reactive and can participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polar functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling “3-[(5-Azidopyridine-3-carbonyl)amino]cyclobutane-1-carboxylic acid;hydrochloride” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its reactivity and toxicity.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. For example, if it exhibits interesting biological activity, it could be further studied for potential medicinal uses.